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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B086761 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-(4-Aminophenyl)ethanol (CAS

104-10-9)

This technical guide provides a comprehensive overview of the core physical properties of 2-(4-
Aminophenyl)ethanol, also known as 4-Aminophenethyl alcohol, with the CAS number 104-

10-9. This compound is a valuable intermediate in the synthesis of various organic molecules,

including pharmaceuticals and dyes.[1] The information presented is intended for researchers,

scientists, and professionals in drug development and other relevant scientific fields.

Core Physical and Chemical Properties
2-(4-Aminophenyl)ethanol is an organic compound featuring both an amino group and a

hydroxyl group attached to a phenyl ring via a two-carbon ethyl chain.[2] This bifunctional

nature makes it a versatile building block in organic synthesis.[1] Its physical state at room

temperature is typically a white to off-white or light brown crystalline solid.[2][3]

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of 2-(4-
Aminophenyl)ethanol.
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Property Value Source(s)

Molecular Formula C₈H₁₁NO [4][5]

Molecular Weight 137.18 g/mol [4][5]

Melting Point 107-110 °C (lit.) [1][3][4][6][7]

Boiling Point 255 °C [1][3][6][7][8]

Density 1.0630 (rough estimate) [1][3][6][7][8]

Refractive Index 1.5470 (estimate) [1][3][6][7][8]

Solubility
Soluble in methanol.[1][3][4][6]

[8]
[1][3][4][6][8]

Appearance
Crystals; Light brown to brown.

[1][3][4]
[1][3][4]

pKa 15.05 ± 0.10 (Predicted) [1][4]

Vapor Pressure 0.00115 mmHg at 25°C [7]

Flash Point 127.7°C [7]

CAS Registry Number 104-10-9 [2][3][4][5][6][7]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2-(4-
Aminophenyl)ethanol are not extensively available in publicly accessible literature. The

presented values are typically found in chemical supplier catalogs and databases.[4][6][7]

These values are generally determined using well-established, standardized methodologies.

For instance, melting points are commonly determined using techniques such as capillary

melting point apparatus (Thiele tube or digital instruments). Boiling point determination at

atmospheric pressure is often carried out by distillation. Spectroscopic data, including ¹H NMR,

¹³C NMR, IR, and Mass Spectrometry, are available in various databases and provide structural

confirmation.[5][9][10][11] The synthesis of 4-aminophenethyl alcohol from p-nitrophenylethanol

has been described, involving the reduction of the nitro group.[3]
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Visualizing Experimental Workflow
The following diagram illustrates a generalized logical workflow for the characterization of the

physical properties of a chemical compound like 2-(4-Aminophenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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